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Compound of Interest

Compound Name: FFN270 hydrochloride

Cat. No.: B11937197

FFN270 hydrochloride is a fluorescent false neurotransmitter utilized by researchers for
labeling noradrenergic neurons and imaging their synaptic activity.[1] As a fluorescent substrate
for both the norepinephrine transporter (NET) and the vesicular monoamine transporter 2
(VMAT?2), FEN270 facilitates the visualization of synaptic vesicle content release from specific
axonal sites in vivo.[1][2] This guide provides a comprehensive overview of its spectral
characteristics, experimental protocols, and mechanism of action for professionals in research,

science, and drug development.

Quantitative Data Summary

The physicochemical and spectral properties of FFN270 hydrochloride are summarized in the
table below for easy reference.
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Property Value Reference

3-(2-Aminoethyl)-8-fluoro-7-

Chemical Name hydroxy-2H-chromen-2-one
hydrochloride
Molecular Formula C11H10FNOs3-HCI [1]
Molecular Weight 259.66 g/mol [1]
Purity >98% to >99.3% [11[3]
o ] 320 nm and 365 nm (pH-
Excitation Maxima [L1121[31[4115]
dependent)
Emission Maximum 475 nm [L1121[31[41[5]
Solubility Soluble to 100 mM in DMSO [11[3]
Store at -20°C, protected from
Storage ] [11[3]
light
Appearance Beige solid [3]
CAS Number 2341841-05-0 [1][4]

FFN270 hydrochloride exhibits two distinct absorption/excitation maxima that are dependent
on the solvent's pH, which allows it to function as a ratiometric fluorescent pH sensor.[2][4][5] At
a cytosolic pH of approximately 7.4, the phenolate form of the molecule is predominant, which
Is significantly brighter than its protonated phenol form.[2]

Mechanism of Action

FFEN270 is designed as a fluorescent analog of norepinephrine.[2] Its primary mechanism
involves being actively taken up into noradrenergic neurons through the norepinephrine
transporter (NET).[2] Once inside the neuron, it is then transported into synaptic vesicles by the
vesicular monoamine transporter 2 (VMAT2).[2][3] The accumulation of FFN270 within these
vesicles allows for the direct visualization of noradrenergic axons and varicosities.[2] The
release of vesicular content during exocytosis can be measured by the destaining of the
fluorescent signal, providing a means to study synaptic activity and neurotransmission in real-
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time.[2] A screening assay against 54 CNS molecular targets showed no significant binding of
FFN270 to other monoamine receptors or transporters.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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